2-methoxy-N-(3-pyridin-4-ylphenyl)acetamide

• IUPAC Name: 2-methoxy-N-(3-pyridin-4-ylphenyl)acetamide
• InChI: InChI=1S/C14H14N2O2/c1-18-10-14(17)16-13-4-2-3-12(9-13)11-5-7-15-8-6-11/h2-9H,10H2,1H3,(H,16,17)
• InChI Key: HITPDKVKEQHRPF-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=CC=CC(=C1)C2=CC=NC=C2
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol

Description

The compound “2-methoxy-N-(3-pyridin-4-ylphenyl)acetamide” is likely to be an organic compound containing a methoxy group (-OCH3), a pyridinyl group (a nitrogen-containing ring), and an acetamide group (CH3CONH-). These functional groups could potentially give the compound interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate 3-pyridinylphenyl compound with 2-methoxyacetamide. The exact conditions would depend on the specific reactants used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyridine ring attached to a phenyl ring, which is further substituted with a methoxy group and an acetamide group. The exact three-dimensional structure would depend on the specific locations of these substitutions.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by its functional groups. For example, the acetamide group might undergo hydrolysis to produce an acid and an amine. The methoxy group could potentially be demethylated under certain conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a pyridine ring might make the compound somewhat basic. The methoxy and acetamide groups could potentially form hydrogen bonds, influencing the compound’s solubility.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Without more information, it’s difficult to predict what these might be.

Safety and Hazards

Without specific experimental data, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, safe handling practices should be used to minimize risk.

Future Directions

Future research on this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action. This could potentially lead to the development of new pharmaceuticals or other useful compounds.